Cas no 183861-05-4 (Benzo[b]thiophene, 2-bromo-3-(bromomethyl)-)

2-Bromo-3-(bromomethyl)benzo[b]thiophene is a brominated heterocyclic compound featuring a benzo[b]thiophene core with reactive bromine substituents at the 2- and 3-positions. The presence of both bromine and bromomethyl groups enhances its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and functional group transformations. Its electron-rich aromatic system and halogenated sites make it valuable for constructing complex molecular architectures in pharmaceuticals, agrochemicals, and materials science. The compound's stability and well-defined reactivity profile facilitate precise modifications, enabling applications in medicinal chemistry and advanced material design. Proper handling is required due to its potential reactivity under specific conditions.
Benzo[b]thiophene, 2-bromo-3-(bromomethyl)- structure
183861-05-4 structure
Product Name:Benzo[b]thiophene, 2-bromo-3-(bromomethyl)-
CAS No:183861-05-4
MF:C9H6Br2S
MW:306.016939640045
MDL:MFCD28672421
CID:3822470
PubChem ID:85703076
Update Time:2025-06-07

Benzo[b]thiophene, 2-bromo-3-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene, 2-bromo-3-(bromomethyl)-
    • 2-Bromo-3-(bromomethyl)-1-benzothiophene
    • SCHEMBL23132153
    • 183861-05-4
    • G52491
    • EN300-25617300
    • MDL: MFCD28672421
    • Inchi: 1S/C9H6Br2S/c10-5-7-6-3-1-2-4-8(6)12-9(7)11/h1-4H,5H2
    • InChI Key: WWUZCBNSKRVXQN-UHFFFAOYSA-N
    • SMILES: C12=CC=CC=C1C(CBr)=C(Br)S2

Computed Properties

  • Exact Mass: 305.85365Da
  • Monoisotopic Mass: 303.85570Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 28.2Ų

Benzo[b]thiophene, 2-bromo-3-(bromomethyl)- Pricemore >>

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